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Introduction

Ferroptosis is a regulated form of cell death characterized by iron-dependent lipid peroxidation.
A key regulator of this process is Glutathione Peroxidase 4 (GPX4), an enzyme that neutralizes
lipid hydroperoxides.[1] Inhibition of GPX4 leads to an accumulation of lipid reactive oxygen
species (ROS), ultimately resulting in cell death.[1][2] GPX4-IN-4 is a potent and specific
inhibitor of GPX4, making it a valuable tool for studying ferroptosis and for potential therapeutic
applications in diseases such as cancer.[3] These application notes provide detailed protocols
for inducing and measuring ferroptosis in cultured cells using GPX4-IN-4.

Mechanism of Action of GPX4-IN-4

GPX4-IN-4 initiates ferroptosis by directly inhibiting the enzymatic activity of GPX4.[3][4] This
inhibition disrupts the cellular antioxidant defense system, leading to the accumulation of toxic
lipid hydroperoxides.[1] The presence of labile iron is crucial for this process, as it catalyzes the
conversion of lipid hydroperoxides into lipid radicals, which propagate a chain reaction of lipid
peroxidation, causing extensive damage to cellular membranes and culminating in cell death.

[1]5]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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